Cas no 2097920-08-4 (2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide)

• Product name: 2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide
• CAS No: 2097920-08-4
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 5469283

2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide
• 2-ethoxy-N-(4-methylidenecyclohexyl)benzenesulfonamide

• Inchi： 1S/C15H21NO3S/c1-3-19-14-6-4-5-7-15(14)20(17,18)16-13-10-8-12(2)9-11-13/h4-7,13,16H,2-3,8-11H2,1H3
• InChI Key： AFBWGTMFHQVUNW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OCC)(NC1CCC(=C)CC1)(=O)=O

Computed Properties

• Exact Mass: 295.12421471 g/mol
• Monoisotopic Mass: 295.12421471 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.4
• XLogP3: 2.8
• Topological Polar Surface Area: 63.8

Additional information on 2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide

Comprehensive Overview of 2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide (CAS No. 2097920-08-4)

2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide (CAS No. 2097920-08-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a benzene sulfonamide core with an ethoxy substituent and a 4-methylidenecyclohexyl moiety, offering a versatile scaffold for drug discovery and material science. Its molecular formula and weight, along with its precise chemical properties, make it a subject of interest for researchers exploring small molecule inhibitors, enzyme modulation, and bioactive intermediates.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing targeted therapies and sustainable agrochemicals. 2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide stands out due to its potential in cancer research, where sulfonamides are investigated for their ability to inhibit carbonic anhydrases and other disease-related enzymes. Additionally, its structural flexibility allows for modifications that could enhance bioavailability or selectivity, addressing common challenges in drug design.

The compound’s synthesis and analytical characterization have been refined to meet the growing needs of high-throughput screening and precision medicine. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure its purity and stability, critical for reproducible results in preclinical studies. Researchers also highlight its compatibility with green chemistry principles, aligning with global trends toward environmentally friendly synthesis.

Beyond pharmaceuticals, 2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide has potential in material science, particularly in designing polymers with tailored properties. Its sulfonamide group can act as a hydrogen bond acceptor, influencing material thermal stability and solubility. This dual applicability underscores its value in interdisciplinary research.

Frequently searched questions about this compound include: "What are the applications of sulfonamide derivatives in medicine?", "How is CAS No. 2097920-08-4 synthesized?", and "What analytical methods validate its purity?". Addressing these, the scientific community emphasizes its role in innovative therapeutics and sustainable chemistry, making it a focal point for future breakthroughs.

In summary, 2-ethoxy-N-(4-methylidenecyclohexyl)benzene-1-sulfonamide exemplifies the convergence of drug discovery and advanced materials. Its CAS No. 2097920-08-4 serves as a gateway to exploring novel biochemical pathways and industrial applications, positioning it as a compound of enduring relevance in science and technology.